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Compound Focus: Tebipenem Pivoxil

CAS No.: 161715-24-8

Cat. No.: S544817

Drug Profile and Clinical Significance

The table below summarizes the core characteristics of tebipenem pivoxil.

Property

Description

Drug Name

Active Moiety

Drug Class

Approval
Status

Primary
Clinical Goal

Tebipenem pivoxil (hydrobromide salt, HBr, is the form in late-stage development) [1]

[2]
Tebipenem [3] [2]
Oral carbapenem antibiotic [3] [4]

Approved in Japan for pediatric infections (brand name Orapenem); investigational
elsewhere for cUTIs in adults [2] [4]

Provide an effective oral alternative to intravenous carbapenems for multidrug-
resistant infections, potentially enabling at-home treatment [1] [5]

Mechanism of Action and Pharmacokinetics
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Tebipenem pivoxil is a prodrug designed for oral absorption. It is rapidly converted by intestinal esterases

into its active form, tebipenem [3] [2].

e Mechanism of Action: Tebipenem is a beta-lactam antibiotic that binds to Penicillin-Binding
Proteins (PBPs) on bacterial cell walls. This inhibits the cross-linking of peptidoglycan strands,
disrupting cell wall synthesis and leading to bacterial cell lysis and death [3].

e Spectrum of Activity: It has broad-spectrum activity against Gram-positive and Gram-negative
bacteria, including anaerobes. A key advantage is its stability against degradation by many extended-
spectrum beta-lactamases (ESBLs), making it effective against many drug-resistant pathogens [3]
[2] [6].

¢ Pharmacokinetic Profile: The drug exhibits time-dependent pharmacodynamics. Preclinical
studies identify the free drug area under the concentration-time curve (FAUC)/MIC as the critical
parameter predicting efficacy, with a target value of approximately 34.6-51.9 for bacterial killing and
suppression of resistance [2].

The following diagram illustrates the journey of tebipenem pivoxil from oral administration to its

antibacterial action.
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Clinical Development and Efficacy Data

The clinical development program for tebipenem pivoxil HBr has focused on demonstrating its value in

treating cUTTIs in adults.

¢ PIVOT-PO Phase lll Trial: This pivotal, global, double-blind study compared oral tebipenem HBr (600
mg every 6 hours) to intravenous imipenem-cilastatin (500 mg every 6 hours) in hospitalized adults
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with cUTI, including pyelonephritis [1] [7]. The trial was stopped early for efficacy following a
positive interim analysis [5].

o Key Efficacy Results: The trial met its primary endpoint, demonstrating non-inferiority of oral
tebipenem HBr to the intravenous comparator [1] [7]. The results are summarized below.

. . Adjusted
. . Tebipenem HBr Imipenem- .
Efficacy Endpoint . . Difference (95%
(Oral) Cilastatin (IV) cl)

Overall Success (Composite of clinical 58.5% (261/446) 60.2% (291/483)  -1.3% (-7.5%,

cure & microbiological eradication) [1]1[7] [1]1[7] 4.8%) [1]

Clinical Cure 93.5% (417/446) 95.2% (460/483)  -1.6% (-4.7%,
[1][7] [1][7] 1.4%) [1]

Microbiological Response 60.3% (269/446) 61.3% (296/483)  -0.8% (-6.9%,
[11[7] [11[7] 5.3%) [1]

o Safety Profile: The safety of tebipenem HBr was generally similar to other carbapenems. The most
common adverse events were diarrhea and headache, which were typically mild to moderate in
severity [1] [7] [8].

¢ Regulatory Status: Based on these data, GSK plans to submit a New Drug Application (NDA) to the
U.S. FDA in the fourth quarter of 2025 [1] [7] [5].

Key Experimental Protocols

For research and development professionals, understanding the foundational preclinical methods is crucial.

e Pharmacodynamics (PD) Study - Neutropenic Murine Thigh Infection Model [2]:

o Infection: Immunocompromised mice were infected in the thigh muscle with one of 11 strains
of Enterobacteriaceae (e.g., E. coli, K. pneumoniae), including wild-type and ESBL-producing
strains.

o Dosing: Treatment started two hours post-infection with tebipenem pivoxil. A dose-
fractionation design (varying total dose and dosing interval) was used to identify the PD index
linked to efficacy.

o Analysis: Bacterial burden in the thigh was quantified after 24 hours. The relationship between
drug exposure (FAUC/MIC) and effect (change in bacterial count) was modeled to determine the
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target exposure for stasis and killing.
¢ Resistance Suppression Study - Hollow-Fiber Infection Model (HFIM) [2]:

o System Setup: Bacteria were exposed to dynamically changing concentrations of tebipenem in
an in vitro system that mimics human pharmacokinetics.

o Regimen Simulation: Different dosing regimens were simulated over 10 days to vary the
intensity and frequency of drug exposure.

o Monitoring: Bacterial density and MIC changes were monitored daily. The goal was to identify
the fAUC/MIC target that achieved logarithmic killing while suppressing the emergence of
resistant subpopulations.

Future Research and Potential Applications

Research suggests tebipenem pivoxil's utility could extend beyond cUTIs. A high-throughput screen
identified it as highly potent against multidrug-resistant Shigella spp., a major cause of severe diarrhea in
children in low- and middle-income countries [6]. A pilot clinical trial in children with shigellosis showed
promising pharmacokinetics and comparable efficacy to azithromycin [9], indicating potential for drug

repurposing.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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